Cas no 2110037-75-5 (3-(1-ethyl-1H-imidazol-2-yl)propanenitrile)

3-(1-Ethyl-1H-imidazol-2-yl)propanenitrile is a nitrile-functionalized imidazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features an imidazole ring linked to a propionitrile group, offering versatility in nucleophilic and electrophilic reactions. The ethyl substitution at the N1 position enhances stability while maintaining reactivity. This compound is particularly useful in heterocyclic chemistry, serving as a precursor for more complex molecules. Its nitrile group provides a handle for further functionalization, enabling transformations into amines, acids, or tetrazoles. The product is typically supplied as a high-purity solid, ensuring consistency in synthetic workflows. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or air.
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile structure
2110037-75-5 structure
Product Name:3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
CAS No:2110037-75-5
MF:C8H11N3
MW:149.193041086197
CID:6136600
PubChem ID:165859142
Update Time:2025-06-08

3-(1-ethyl-1H-imidazol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
    • 2110037-75-5
    • EN300-1869865
    • Inchi: 1S/C8H11N3/c1-2-11-7-6-10-8(11)4-3-5-9/h6-7H,2-4H2,1H3
    • InChI Key: VUVDWUCIRATELI-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1CCC#N)CC

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 41.6Ų

3-(1-ethyl-1H-imidazol-2-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1869865-1g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
1g
$842.0 2023-09-18
Enamine
EN300-1869865-5g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
5g
$2443.0 2023-09-18
Enamine
EN300-1869865-10g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
10g
$3622.0 2023-09-18
Enamine
EN300-1869865-0.05g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
0.05g
$707.0 2023-09-18
Enamine
EN300-1869865-0.1g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
0.1g
$741.0 2023-09-18
Enamine
EN300-1869865-0.25g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
0.25g
$774.0 2023-09-18
Enamine
EN300-1869865-0.5g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
0.5g
$809.0 2023-09-18
Enamine
EN300-1869865-1.0g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
1g
$1086.0 2023-05-26
Enamine
EN300-1869865-2.5g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
2.5g
$1650.0 2023-09-18
Enamine
EN300-1869865-5.0g
3-(1-ethyl-1H-imidazol-2-yl)propanenitrile
2110037-75-5
5g
$3147.0 2023-05-26

3-(1-ethyl-1H-imidazol-2-yl)propanenitrile Related Literature

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile

Research Brief on 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile (CAS: 2110037-75-5): Recent Advances and Applications in Chemical Biology and Medicine

3-(1-ethyl-1H-imidazol-2-yl)propanenitrile (CAS: 2110037-75-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the compound's utility as a building block in the synthesis of imidazole-based derivatives, which are known for their diverse pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile serves as a key precursor in the development of novel EGFR (epidermal growth factor receptor) inhibitors, showing promising activity against non-small cell lung cancer (NSCLC) cell lines. The study employed a combination of molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.

In addition to its role in oncology, 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile has been investigated for its potential applications in neurodegenerative diseases. A preprint article on bioRxiv (2024) reported that derivatives of this compound exhibit moderate inhibitory activity against acetylcholinesterase (AChE), a target for Alzheimer's disease therapy. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's scaffold, leading to improved potency and selectivity.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile have been reported. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include in vivo studies to assess toxicity and efficacy, as well as further structural modifications to enhance its therapeutic potential. Overall, 3-(1-ethyl-1H-imidazol-2-yl)propanenitrile represents a compelling case study in the intersection of chemical synthesis and drug discovery, with implications for multiple disease areas.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd